Cas no 1261679-44-0 (3-Methyl-4-(trifluoromethyl)benzyl chloride)

• Product Name: 3-Methyl-4-(trifluoromethyl)benzyl chloride
• CAS No: 1261679-44-0
• CID: 3045890
• Update Time: 2025-10-22

3-Methyl-4-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(trifluoromethyl)benzyl chloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methyl-4-(trifluoromethyl)benzyl chloride

Introduction to 3-Methyl-4-(trifluoromethyl)benzyl chloride (CAS No: 1261679-44-0)

3-Methyl-4-(trifluoromethyl)benzyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 1261679-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic chlorides, characterized by the presence of a benzyl chloride substituent attached to a methyl and trifluoromethyl group-functionalized benzene ring. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The benzene ring in 3-Methyl-4-(trifluoromethyl)benzyl chloride is a versatile scaffold that can be modified through various chemical reactions, enabling its utility in constructing more complex structures. The presence of the trifluoromethyl group (–CF₃) is particularly noteworthy, as it introduces electron-withdrawing properties that can influence the reactivity and electronic characteristics of the molecule. This feature is often exploited in medicinal chemistry to enhance binding affinity, metabolic stability, and pharmacokinetic profiles of drug candidates.

One of the most compelling aspects of 3-Methyl-4-(trifluoromethyl)benzyl chloride is its role as a building block in the synthesis of pharmacologically relevant compounds. Recent studies have highlighted its application in the preparation of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to improve the lipophilicity and binding interactions of small-molecule inhibitors with their biological targets. For instance, derivatives of this compound have been investigated for their potential as JAK2 inhibitors, which are being explored for treating conditions such as rheumatoid arthritis and myeloproliferative neoplasms.

In addition to its utility in kinase inhibition, 3-Methyl-4-(trifluoromethyl)benzyl chloride has found applications in the synthesis of antiviral agents. The unique electronic properties conferred by the trifluoromethyl group can modulate the interactions between drug candidates and viral proteases or polymerases. Preliminary research indicates that compounds derived from this scaffold may exhibit enhanced efficacy against certain viral infections by improving pharmacokinetic parameters such as bioavailability and target specificity.

The chemical reactivity of 3-Methyl-4-(trifluoromethyl)benzyl chloride also makes it a valuable tool for synthetic chemists. The benzyl chloride moiety can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups at different positions on the aromatic ring. This flexibility has been leveraged in the synthesis of complex heterocyclic compounds, which are prevalent in many modern pharmaceuticals. For example, researchers have utilized this compound to construct indole and pyrrole derivatives, which have shown promise as antimicrobial and anticancer agents.

Advances in computational chemistry have further enhanced the utility of 3-Methyl-4-(trifluoromethyl)benzyl chloride by enabling more efficient virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the binding affinities and metabolic stabilities of potential drug candidates derived from this scaffold before conducting costly experimental syntheses. Such high-throughput virtual screening methods have accelerated the discovery process in drug development pipelines, making compounds like 3-Methyl-4-(trifluoromethyl)benzyl chloride increasingly indispensable.

The synthesis of 3-Methyl-4-(trifluoromethyl)benzyl chloride itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on an industrial scale. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently.

In conclusion, 3-Methyl-4-(trifluoromethyl)benzyl chloride (CAS No: 1261679-44-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability. Its role as an intermediate in synthesizing bioactive molecules continues to be explored across various therapeutic areas, including oncology, inflammation, and antiviral treatments. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in modern drug discovery and development.